Cas no 111041-97-5 (1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-)

• Product Name: 1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
• CAS No: 111041-97-5
• MF: C₇H₅N₅O₃
• MW: 207.146300077438
• CID: 187412
• PubChem ID: 183760
• Update Time: 2025-04-19

1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-1-amine,N-[(5-nitro-2-furanyl)methylene]-
• 1-(((5-nitro-2-furyl)methylene)amino)-1,2,4-triazole
• 1-(5-nitrofuran-2-yl)-N-(1,2,4-triazol-1-yl)methanimine
• 1,2,4-Triazole, 1-(((5-nitro-2-furyl)methylene)amino)-
• 1-NFMAT
• N-[(1E)-(5-nitrofuran-2-yl)methylidene]-1H-1,2,4-triazol-1-amine
• DTXSID30149456
• 111041-97-5

• Inchi： 1S/C7H5N5O3/c13-12(14)7-2-1-6(15-7)3-9-11-5-8-4-10-11/h1-5H
• InChI Key： QNALNSKMFDNVKC-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C=NN1C=NC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.039
• Monoisotopic Mass: 207.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 414.2°Cat760mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.728
• PSA: 102.03000
• LogP: 1.18470